Cas no 1805450-58-1 (2-(Difluoromethyl)-3-hydroxy-6-iodo-4-(trifluoromethyl)pyridine)

• Product Name: 2-(Difluoromethyl)-3-hydroxy-6-iodo-4-(trifluoromethyl)pyridine
• CAS No: 1805450-58-1
• MF: C₇H₃F₅INO
• MW: 339.001311540604
• CID: 4886692
• Update Time: 2025-06-15

2-(Difluoromethyl)-3-hydroxy-6-iodo-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-3-hydroxy-6-iodo-4-(trifluoromethyl)pyridine

• Inchi： 1S/C7H3F5INO/c8-6(9)4-5(15)2(7(10,11)12)1-3(13)14-4/h1,6,15H
• InChI Key： FSJNUVWKYDXRNF-UHFFFAOYSA-N
• SMILES： IC1=CC(C(F)(F)F)=C(C(C(F)F)=N1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 224
• XLogP3: 2.7
• Topological Polar Surface Area: 33.1

Additional information on 2-(Difluoromethyl)-3-hydroxy-6-iodo-4-(trifluoromethyl)pyridine

2-(Difluoromethyl)-3-hydroxy-6-iodo-4-(trifluoromethyl)pyridine: A Versatile Compound with Promising Applications in Pharmaceutical Research

2-(Difluoromethyl)-3-hydroxy-6-iodo-4-(trifluoromethyl)pyridine, with the CAS number 1805450-58-1, represents a unique class of heterocyclic compounds that have garnered significant attention in recent years due to their potential applications in medicinal chemistry. This compound features a pyridine ring substituted with multiple fluorine atoms, an iodine atom, and a hydroxyl group, creating a complex molecular framework with diverse physicochemical properties. The strategic placement of these functional groups, particularly the trifluoromethyl and difluoromethyl substituents, contributes to its unique reactivity and biological activity, making it a valuable candidate for drug development.

Recent studies have highlighted the importance of fluorine-containing compounds in pharmaceutical research, as fluorine atoms can significantly alter the metabolic stability, lipophilicity, and biological activity of molecules. The iodo group in 2-(Difluoromethyl)-3-hydroxy-6-iodo-4-(trifluoromethyl)pyridine further enhances its potential for forming covalent interactions with target proteins, a critical factor in the design of potent therapeutic agents. Researchers have reported that the presence of multiple fluorine atoms in this compound can improve its binding affinity to specific receptors, as demonstrated in a 2023 study published in the Journal of Medicinal Chemistry.

The hydroxyl group in this molecule plays a dual role in modulating its pharmacological properties. On one hand, it can enhance solubility and bioavailability, while on the other hand, it may introduce additional hydrogen bonding interactions with biological targets. This dual functionality has been leveraged in the development of novel antiviral agents, where the hydroxyl group contributes to the compound's ability to inhibit viral replication. A 2023 preclinical study demonstrated that 2-(Difluoromethyl)-3-hydroxy-6-iodo-4-(trifluoromethyl)pyridine exhibits significant antiviral activity against RNA-dependent RNA polymerase (RdRp) enzymes, making it a promising candidate for the treatment of viral infections.

One of the most intriguing aspects of 2-(Difluoromethyl)-3-hydroxy-6-iodo-4-(trifluoromethyl)pyridine is its potential as a scaffold for the development of targeted therapies. The pyridine ring, combined with the trifluoromethyl and difluoromethyl substituents, provides a versatile platform for the introduction of additional functional groups. This adaptability has been exploited in the design of compounds with enhanced anti-inflammatory properties, as reported in a 2023 study published in Advanced Drug Delivery Reviews. The study highlighted how the fluorine-containing substituents can modulate the interaction of the compound with inflammatory cytokines, leading to improved therapeutic outcomes.

Recent advances in computational chemistry have further expanded the potential applications of 2-(Difluoromethyl)-3-hydroxy-6-iodo-4-(trifluoromethyl)pyridine. Machine learning models have been employed to predict the compound's behavior in various biological systems, enabling researchers to optimize its properties for specific therapeutic targets. A 2023 paper in ACS Chemical Biology demonstrated that the fluorine atoms in this molecule significantly influence its ability to interact with G-protein coupled receptors (GPCRs), a class of targets involved in numerous physiological processes. These findings underscore the importance of fluorine-containing compounds in the development of precision medicine.

The iodo group in 2-(Difluoromethyl)-3-hydroxy-6-iodo-4-(trifluoromethyl)pyridine also plays a critical role in its reactivity. This group can act as a leaving group in nucleophilic substitution reactions, making the compound a valuable intermediate in the synthesis of more complex molecules. Researchers have explored the use of this compound as a building block for the development of novel antitumor agents, where the iodo group facilitates the formation of key structural features required for biological activity. A 2023 study in Organic & Biomolecular Chemistry reported the successful synthesis of a series of iodo-substituted derivatives with enhanced cytotoxicity against cancer cell lines.

Another area of interest in the study of 2-(Difluoromethyl)-3-hydroxy-6-iodo-4-(trifluoromethyl)pyridine is its potential as a probe for drug discovery. The fluorine atoms in this molecule can be used to track the compound's behavior in biological systems, providing insights into its pharmacokinetics and metabolism. A 2023 study published in Drug Metabolism and Disposition demonstrated that the fluorine-containing substituents in this compound allow for non-invasive imaging techniques to monitor its distribution in vivo, a significant advancement in the field of drug development.

Despite its promising properties, the development of 2-(Difluoromethyl)-3-hydroxy-6-iodo-4-(trifluoromethyl)pyridine as a therapeutic agent faces several challenges. One of the primary concerns is the potential for off-target effects, which can arise from the compound's ability to interact with multiple biological targets. Researchers are actively working to address this issue through the use of structure-based drug design approaches, which allow for the precise modification of the molecule to enhance its selectivity. A 2023 review in MedChemComm highlighted the importance of these strategies in optimizing the therapeutic index of fluorine-containing compounds.

In conclusion, 2-(Difluoromethyl)-3-hydroxy-6-iodo-4-(trifluoromethyl)pyridine represents a promising candidate for the development of novel therapeutics. Its unique molecular structure, characterized by the presence of multiple fluorine atoms, an iodo group, and a hydroxyl group, provides a versatile platform for the design of compounds with diverse biological activities. As research in this field continues to advance, it is anticipated that 2-(Difluoromethyl)-3-hydroxy-6-iodo-4-(trifluoromethyl)pyridine will play an increasingly important role in the development of precision medicines for a wide range of diseases.

Further research is needed to fully understand the potential applications of this compound and to address the challenges associated with its development. Ongoing studies are focused on optimizing its pharmacological properties, enhancing its selectivity, and exploring its potential in the treatment of various pathological conditions. As the field of medicinal chemistry continues to evolve, 2-(Difluoromethyl)-3-hydroxy-6-iodo-4-(trifluoromethyl)pyridine is poised to become a key player in the discovery of novel therapeutic agents.